Cas no 1263177-88-3 ((1R,5S,6r)-tert-Butyl 6-(hydroxymethyl)-3-azabicyclo[3.1.0]hexane-3-carboxy late)
1263177-88-3 structure
Product Name:(1R,5S,6r)-tert-Butyl 6-(hydroxymethyl)-3-azabicyclo[3.1.0]hexane-3-carboxy late
CAS No:1263177-88-3
MF:C15H22BrN3O4
MW:388.256883144379
CID:3159938
PubChem ID:71305337
Update Time:2025-04-21
(1R,5S,6r)-tert-Butyl 6-(hydroxymethyl)-3-azabicyclo[3.1.0]hexane-3-carboxy late Chemical and Physical Properties
Names and Identifiers
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- (1R,5S,6r)-tert-Butyl 6-(hydroxymethyl)-3-azabicyclo[3.1.0]hexane-3-carboxy late
- 1-Bromo-6,7-Dihydro-5H,9H-Imidazo[1,5-A][1,4]Diazepine-6,8-Dicarboxylic Acid 8-Tert-Butyl Ester 6-Ethyl Ester(WX140864)
- 1263177-88-3
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- MDL: MFCD18792925
- Inchi: 1S/C15H22BrN3O4/c1-5-22-13(20)10-6-18(14(21)23-15(2,3)4)8-11-12(16)17-9-19(11)7-10/h9-10H,5-8H2,1-4H3
- InChI Key: XXQDDGYSUZFUIV-UHFFFAOYSA-N
- SMILES: BrC1=C2CN(C(=O)OC(C)(C)C)CC(C(=O)OCC)CN2C=N1
Computed Properties
- Exact Mass: 387.07937Da
- Monoisotopic Mass: 387.07937Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 23
- Rotatable Bond Count: 6
- Complexity: 454
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 73.7Ų
(1R,5S,6r)-tert-Butyl 6-(hydroxymethyl)-3-azabicyclo[3.1.0]hexane-3-carboxy late Related Literature
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Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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